N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H24ClN3O2/c1-15-13-16(21)3-8-19(15)22-20(25)14-23-9-11-24(12-10-23)17-4-6-18(26-2)7-5-17/h3-8,13H,9-12,14H2,1-2H3,(H,22,25)
• InChI Key: KBAXMDNOYIUNAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H24ClN3O2
• Molecular Weight: 373.9 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide, also known as TAK-659, is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic benefits. TAK-659 has been shown to have inhibitory effects on certain enzymes and pathways that are involved in the progression of various diseases.

Mechanism of Action

N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide exerts its inhibitory effects on BTK, ITK, and JAK by binding to the ATP-binding site of these enzymes. This binding prevents the enzymes from phosphorylating their downstream targets, leading to a decrease in the activation of various signaling pathways. This ultimately results in a decrease in the proliferation and survival of cancer cells, as well as a decrease in the activation of immune cells in autoimmune and inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical models. In cancer models, this compound has been shown to decrease the proliferation and survival of cancer cells, as well as inhibit tumor growth. In autoimmune and inflammatory disease models, this compound has been shown to decrease the activation of immune cells and the production of pro-inflammatory cytokines. This compound has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide in lab experiments is its specificity for BTK, ITK, and JAK. This allows for the selective inhibition of these enzymes without affecting other signaling pathways. However, one limitation of using this compound is its potential off-target effects, which may lead to unwanted side effects and toxicity. Additionally, this compound may not be effective in all disease models, highlighting the need for further research to identify the optimal conditions for its use.

Future Directions

There are several future directions for the research and development of N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide. One potential direction is the investigation of its use in combination with other therapeutic agents, such as chemotherapy or immunotherapy, to enhance its efficacy. Additionally, further research is needed to identify the optimal dosing and treatment regimens for this compound in various disease models. Finally, the development of this compound analogs with improved pharmacokinetic and pharmacodynamic properties may lead to the identification of more potent and selective inhibitors for BTK, ITK, and JAK.

Synthesis Methods

The synthesis of N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide involves several steps, including the reaction of 4-chloro-2-methylphenylamine with 4-methoxybenzaldehyde to form an imine intermediate. This intermediate is then reduced with sodium borohydride to form the corresponding amine, which is subsequently reacted with 1-(2-chloroacetyl) piperazine to yield this compound.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide has been studied extensively in preclinical models of various diseases, including cancer, autoimmune disorders, and inflammatory diseases. In vitro and in vivo studies have shown that this compound has inhibitory effects on several enzymes and pathways, including Bruton's tyrosine kinase (BTK), interleukin-2-inducible T-cell kinase (ITK), and Janus kinase (JAK). These enzymes and pathways are involved in the progression of various diseases, making this compound a potential therapeutic agent for these conditions.